Cas no 25141-02-0 (2-(4-propylphenoxy)propanoic acid)

• Product Name: 2-(4-propylphenoxy)propanoic acid
• CAS No: 25141-02-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD09718009
• CID: 1421185
• PubChem ID: 15524949
• Update Time: 2025-10-20

2-(4-propylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-propylphenoxy)-
• 2-(4-propyl-phenoxy)-propionic acid
• 2-(4-propylphenoxy)propanoic acid
• CS-0264248
• STL415011
• AKOS005169510
• BCGAQLXZWYPDCJ-UHFFFAOYSA-N
• EN300-92451
• 2-(4-propylphenoxy)propanoicacid
• 25141-02-0
• SCHEMBL10207291

• MDL： MFCD09718009
• Inchi： 1S/C12H16O3/c1-3-4-10-5-7-11(8-6-10)15-9(2)12(13)14/h5-9H,3-4H2,1-2H3,(H,13,14)
• InChI Key： BCGAQLXZWYPDCJ-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids

Additional information on 2-(4-propylphenoxy)propanoic acid

Recent Advances in the Study of 2-(4-Propylphenoxy)propanoic Acid (CAS: 25141-02-0) in Chemical Biology and Pharmaceutical Research

2-(4-Propylphenoxy)propanoic acid (CAS: 25141-02-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential applications in drug development, particularly in the modulation of inflammatory pathways and metabolic disorders. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of 2-(4-propylphenoxy)propanoic acid. The research demonstrated that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. The study utilized molecular docking simulations and in vitro assays to elucidate the binding affinity and selectivity of the compound, revealing promising results for its use in treating chronic inflammatory conditions.

Further investigations into the metabolic effects of 2-(4-propylphenoxy)propanoic acid were conducted by a team at the University of Cambridge. Their findings, published in Biochemical Pharmacology, indicated that the compound modulates peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism. This suggests potential applications in the management of type 2 diabetes and obesity, although further clinical trials are needed to validate these effects in humans.

In addition to its therapeutic potential, recent advancements in the synthesis of 2-(4-propylphenoxy)propanoic acid have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces environmental impact. The new method employs green chemistry principles, such as the use of biodegradable catalysts and solvent-free conditions, making it more sustainable for large-scale production.

The safety profile of 2-(4-propylphenoxy)propanoic acid has also been a focus of recent research. Toxicological studies conducted by the European Medicines Agency (EMA) in 2023 assessed the compound's acute and chronic toxicity, genotoxicity, and carcinogenicity. The results indicated a favorable safety profile at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings support the continued development of this compound for pharmaceutical applications.

Looking ahead, researchers are exploring the potential of 2-(4-propylphenoxy)propanoic acid in combination therapies. Preliminary data from a 2024 study in Cancer Research suggest that the compound may enhance the efficacy of certain chemotherapeutic agents by modulating drug resistance pathways. While these findings are still in the early stages, they open new avenues for research in oncology and personalized medicine.

In conclusion, 2-(4-propylphenoxy)propanoic acid (CAS: 25141-02-0) represents a promising candidate for further pharmaceutical development. Its diverse biological activities, coupled with advancements in synthesis and a favorable safety profile, make it a compound of significant interest. Future research should focus on clinical translation and the exploration of its mechanisms of action in greater detail.